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Compound of Interest

N-(2-Mercapto-1-oxopropyl)-L-
Compound Name:
valine

Cat. No.: B132363

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-Mercapto-1-oxopropyl)-L-valine is a valine analog of Tiopronin.[1][2][3] Tiopronin is a
thiol-containing drug used clinically to prevent cystine kidney stone formation by undergoing a
thiol-disulfide exchange with cystine, forming a more soluble mixed disulfide.[4][5][6] Given its
structural similarity, N-(2-Mercapto-1-oxopropyl)-L-valine is anticipated to exhibit similar
chemical reactivity, making it a compound of interest for research into conditions involving
disulfide bond disruption, heavy metal chelation, and antioxidant effects.

These application notes provide protocols for the dissolution and handling of N-(2-Mercapto-1-
oxopropyl)-L-valine for experimental use, along with a summary of its physicochemical
properties and a diagram of its putative mechanism of action.

Physicochemical Properties

A summary of the known physicochemical properties of N-(2-Mercapto-1-oxopropyl)-L-valine
(CAS: 1313496-16-0) is provided below.
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Property Value Reference
Molecular Formula CsH1sNOsS [11121171
Molecular Weight 205.27 g/mol [11121[7]
Synonyms \(; :\:Ercaptopropanoyl)—L— Be
Storage 2-8°C Refrigerator [2]

Dissolution Protocol for Experimental Use

Disclaimer: Specific solubility data for N-(2-Mercapto-1-oxopropyl)-L-valine is not readily
available. The following protocol is a general guideline based on the chemical properties of
related compounds. It is strongly recommended to perform small-scale solubility tests before
preparing a large stock solution.

Materials

e N-(2-Mercapto-1-oxopropyl)-L-valine powder
o Dimethyl sulfoxide (DMSO), anhydrous

» Ethanol (95% or absolute)

¢ Phosphate-buffered saline (PBS), pH 7.4

» Deionized or distilled water

 Sterile microcentrifuge tubes or vials

» \ortex mixer

o Water bath or sonicator (optional)

Recommended Solvents

Based on the structure, which includes a thiol group and an amino acid moiety, the following
solvents are recommended for initial solubility testing:
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e Dimethyl sulfoxide (DMSO): A common solvent for organic compounds in biological assays.

[8]
o Ethanol (EtOH): Often used for compounds with moderate polarity.

e Aqueous Buffers (e.g., PBS): Solubility in aqueous solutions may be limited but is essential
for many biological experiments. The presence of the valine structure may impart some
water solubility.

Preparation of a Concentrated Stock Solution (e.g., 10
mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations
accordingly for different desired concentrations.

o Calculate the required mass:
o Molecular Weight (MW) = 205.27 g/mol
o To prepare 1 mL of a 10 mM stock solution:

= Mass (mg) = 10 mmol/L* 1 mL* (1 L/1000 mL) * 205.27 g/mol * (1000 mg /1 g) =
2.0527 mg

» Weigh the compound:

o Accurately weigh approximately 2.05 mg of N-(2-Mercapto-1-oxopropyl)-L-valine
powder and place it in a sterile microcentrifuge tube.

¢ Add solvent:
o Add 1 mL of anhydrous DMSO to the tube.
e Dissolve:

o Vortex the tube for 1-2 minutes to facilitate dissolution.
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o If the compound does not fully dissolve, gentle warming in a water bath (e.g., 37°C) for a
short period or brief sonication may be helpful. Caution: Thiol compounds can be
susceptible to oxidation, especially at elevated temperatures.

e Storage:

o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Preparation of Working Solutions

For most cell-based experiments, the concentrated DMSO stock solution needs to be further
diluted in an aqueous medium (e.g., cell culture medium or PBS).

o Determine the final desired concentration of N-(2-Mercapto-1-oxopropyl)-L-valine in your
experiment.

e Perform a serial dilution of the DMSO stock solution into the aqueous medium.

o Important: To avoid precipitation, ensure that the final concentration of DMSO in the
experimental medium is low (typically < 0.5%). High concentrations of DMSO can be toxic
to cells.

o Example Dilution: To prepare a 100 uM working solution from a 10 mM DMSO stock:

o First, prepare an intermediate dilution by adding 10 pL of the 10 mM stock to 990 uL of the
aqueous medium to get a 100 uM solution in 1% DMSO.

o Further dilute this intermediate solution as needed for your final experimental
concentration, ensuring the final DMSO concentration is within an acceptable range.

» Control: Always include a vehicle control in your experiments, which contains the same final
concentration of DMSO as your test samples.

Experimental Workflow and Mechanism of Action

The primary mechanism of action for Tiopronin, and likely for its valine analog, is the thiol-
disulfide exchange. This reaction is crucial for its therapeutic effect in cystinuria, where it
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breaks down insoluble cystine into more soluble mixed disulfides.

Proposed Mechanism of Action: Thiol-Disulfide
Exchange
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Reactants
N-(2-Mercapto-1-oxopropyl)-L-valine Thiol-Disulfide Products
(R-SH) | | Exchange
Mixed Disulfide
(R-S-S)
Target Disulfide | —
(e.g., Cystine)
(S'S) _________ Reduction Released Thiol
‘‘‘‘‘‘‘‘ 'd (SH)
Prepare Stock Solution
(e.g., 10 mM in DMSO)
Prepare Working Solutions Seed and Culture Cells
in Cell Culture Medium (e.g., 24 hours)

N

Treat Cells with
N-(2-Mercapto-1-oxopropyl)-L-valine
and Vehicle Control

:

Incubate for
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:

Perform Downstream Assay
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:

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b132363?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/n-2-mercapto-1-oxopropyl-l-valine-cas-1313496-16-0-343386.html
http://www.pharmaffiliates.com/en/1313496-16-0-n-2-mercapto-1-oxopropyl-l-valine-pa470851008.html
https://www.youtube.com/watch?v=bno2qWIFepY
https://pubchem.ncbi.nlm.nih.gov/compound/Tiopronin
https://info.gbiosciences.com/blog/bid/171307/stock-solutions-101-everything-you-need-to-know
https://www.csstc.org/Event/File/2021/TC-AFC/Module/Module%203.%20Practice%20Procedures%20for%20Making%20Stock%20Solution.pdf
https://en.cato-chem.com/goodsDetail/CATO/C1211095
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b132363#how-to-dissolve-n-2-mercapto-1-oxopropyl-l-valine-for-experiments
https://www.benchchem.com/product/b132363#how-to-dissolve-n-2-mercapto-1-oxopropyl-l-valine-for-experiments
https://www.benchchem.com/product/b132363#how-to-dissolve-n-2-mercapto-1-oxopropyl-l-valine-for-experiments
https://www.benchchem.com/product/b132363#how-to-dissolve-n-2-mercapto-1-oxopropyl-l-valine-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

